Cas no 1048914-10-8 (3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine structure
1048914-10-8 structure
Product Name:3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
CAS No:1048914-10-8
MF:C8H4BrF3N2
MW:265.029971122742
MDL:MFCD11100245
CID:1004321
PubChem ID:30772125
Update Time:2025-04-20

3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-BroMo-5-(trifluoroMethyl)-7-azaindole
    • 3-Bromo-5-trifluoromethyl-7-azaindole
    • 3-Bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
    • AG-A-58188
    • bromotrifluoromethylpyrrolobpyridine
    • CTK7B6926
    • MolPort-009-194-570
    • SBB102865
    • 3-Bromo-5-(trifluoromethyl)
    • DTXSID10652736
    • MFCD11100245
    • AMY24603
    • A854639
    • SCHEMBL14678114
    • CS-0131049
    • YRB91410
    • SB14411
    • 1048914-10-8
    • J-511978
    • AKOS005072523
    • VIYSXRUBYNGMDZ-UHFFFAOYSA-N
    • GC-0750
    • 3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
    • MDL： MFCD11100245
    • Inchi： 1S/C8H4BrF3N2/c9-6-3-14-7-5(6)1-4(2-13-7)8(10,11)12/h1-3H,(H,13,14)
    • InChI Key： VIYSXRUBYNGMDZ-UHFFFAOYSA-N
    • SMILES： BrC1=CNC2C1=CC(C(F)(F)F)=CN=2

Computed Properties

  • Exact Mass: 263.95100g/mol
  • Monoisotopic Mass: 263.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.830±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.56 g/l) (25 º C),

3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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